Cas no 1536920-33-8 (1-(Benzyloxy)-3-fluoro-5-nitrobenzene)

• Product Name: 1-(Benzyloxy)-3-fluoro-5-nitrobenzene
• CAS No: 1536920-33-8
• MF: C₁₃H₁₀FNO₃
• MW: 247.221807003021
• MDL: MFCD25019897
• CID: 4604603
• PubChem ID: 80753206
• Update Time: 2025-05-19

1-(Benzyloxy)-3-fluoro-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

• 1-(benzyloxy)-3-fluoro-5-nitrobenzene
• 1-fluoro-3-nitro-5-phenylmethoxybenzene
• AT14489
• 1536920-33-8
• 3-(Benzyloxy)-5-fluoronitrobenzene
• EN300-332481
• CS-0158787
• AS-83483
• AKOS019321202
• 1-(Benzyloxy)-3-fluoro-5-nitrobenzene

• MDL： MFCD25019897
• Inchi： 1S/C13H10FNO3/c14-11-6-12(15(16)17)8-13(7-11)18-9-10-4-2-1-3-5-10/h1-8H,9H2
• InChI Key： OCOUQAOYGUHIEI-UHFFFAOYSA-N
• SMILES： FC1C=C(C=C(C=1)OCC1C=CC=CC=1)[N+](=O)[O-]

Computed Properties

• Exact Mass: 247.06447134g/mol
• Monoisotopic Mass: 247.06447134g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 55

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzenes Nitrophenyl ethers

Additional information on 1-(Benzyloxy)-3-fluoro-5-nitrobenzene

Introduction to 1-(Benzyloxy)-3-fluoro-5-nitrobenzene (CAS No. 1536920-33-8)

1-(Benzyloxy)-3-fluoro-5-nitrobenzene, identified by its Chemical Abstracts Service (CAS) number 1536920-33-8, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of nitroaromatic derivatives, characterized by the presence of both a nitro group and a benzyloxy substituent on a benzene ring. The introduction of a fluorine atom at the 3-position further enhances its molecular complexity, making it a promising candidate for further exploration in drug discovery and development.

The structural features of 1-(Benzyloxy)-3-fluoro-5-nitrobenzene make it an intriguing molecule for medicinal chemists. The nitro group, typically known for its electrophilic nature, can participate in various chemical reactions, including nucleophilic substitution and reduction, which are pivotal in the synthesis of more complex pharmacophores. Concurrently, the benzyloxy group introduces a hydrophobic moiety that can influence solubility and metabolic stability, while the fluorine atom, being an electron-withdrawing element, can modulate electronic properties and potentially enhance binding affinity to biological targets.

In recent years, there has been a surge in research focusing on fluorinated aromatic compounds due to their demonstrated ability to improve pharmacokinetic properties such as bioavailability and metabolic stability. The incorporation of fluorine into drug molecules has been widely reported to enhance their binding affinity to enzymes and receptors, often leading to increased therapeutic efficacy. For instance, fluorinated analogs of existing drugs have shown improved pharmacological profiles in clinical trials, underscoring the significance of fluorine-containing compounds in modern medicine.

The synthesis of 1-(Benzyloxy)-3-fluoro-5-nitrobenzene involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The process typically begins with the nitration of a suitable precursor, followed by selective benzylation and fluorination. Advanced synthetic techniques such as palladium-catalyzed cross-coupling reactions have been employed to introduce the benzyloxy group efficiently. The presence of both functional groups necessitates careful optimization to prevent unwanted side reactions, highlighting the importance of expertise in organic synthesis for the successful preparation of this compound.

One of the most compelling aspects of 1-(Benzyloxy)-3-fluoro-5-nitrobenzene is its potential as a scaffold for developing novel therapeutic agents. Researchers have explored its derivatives as intermediates in the synthesis of kinase inhibitors, anticancer agents, and antimicrobial compounds. The nitro group can be reduced to an amine, which can then be further functionalized to introduce additional pharmacophoric elements. Similarly, the benzyloxy group can be replaced or modified to alter physicochemical properties and biological activity.

Recent studies have highlighted the role of 1-(Benzyloxy)-3-fluoro-5-nitrobenzene in addressing emerging therapeutic challenges. For example, its derivatives have been investigated for their potential as inhibitors of tyrosine kinases, which are overexpressed in various cancers. The combination of electronic effects from the nitro and fluoro groups with steric hindrance provided by the benzyloxy moiety allows for precise tuning of binding interactions with target proteins. Such modifications are critical for achieving high selectivity and minimizing off-target effects.

The pharmaceutical industry has increasingly recognized the value of fluorinated aromatic compounds in drug development. 1-(Benzyloxy)-3-fluoro-5-nitrobenzene exemplifies this trend by combining multiple functional groups that can be leveraged to optimize drug-like properties. Its structural features make it a versatile building block for medicinal chemists seeking to design molecules with enhanced potency, selectivity, and bioavailability. As research continues to uncover new applications for this compound, its significance in pharmaceutical innovation is likely to grow.

In conclusion,1-(Benzyloxy)-3-fluoro-5-nitrobenzene (CAS No. 1536920-33-8) represents a fascinating compound with broad potential applications in drug discovery and development. Its unique structural attributes—comprising a nitro group, a benzyloxy substituent, and a fluorine atom—make it an attractive candidate for further exploration. By leveraging advanced synthetic methodologies and exploring its derivatives,1-(Benzyloxy)-3-fluoro-5-nitrobenzene holds promise for contributing to the development of novel therapeutic agents that address unmet medical needs.